2,2'-dichloro-[1,1'-biphenyl]-4,4'-diol

• CAS RN: 53905-36-5
• Molecular Formula: C12H8Cl2O2
• Molecular Weight: 255.1

Description

2,2'-dichloro-[1,1'-biphenyl]-4,4'-diol (DCBPD) is an organochlorine compound with a wide range of uses and applications in the scientific, medical, and industrial fields. It is a colorless, crystalline solid with a melting point of 164-166°C, and is insoluble in water. DCBPD is a versatile compound, and it can be used as a reagent, a catalyst, a stabilizer, or a solvent. It has been used in organic synthesis, as a flame retardant, and in the production of pharmaceuticals and biochemicals.

Mechanism of Action

2,2'-dichloro-[1,1'-biphenyl]-4,4'-diol can act as a catalyst in various chemical reactions. It can act as an oxidizing agent, a reducing agent, or a nucleophile. It can also act as a Lewis acid, and can be used to activate substrates in organic synthesis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,2'-dichloro-[1,1'-biphenyl]-4,4'-diol are not well understood. In animal studies, it has been found to be toxic to the liver and kidneys, and to cause reproductive and developmental toxicity. It has also been found to be an endocrine disruptor, and may have adverse effects on the immune system.

Advantages and Limitations for Lab Experiments

The use of 2,2'-dichloro-[1,1'-biphenyl]-4,4'-diol in laboratory experiments provides several advantages. It is a versatile compound, and can be used as a reagent, a catalyst, a stabilizer, or a solvent. It is also relatively inexpensive and widely available, making it a convenient choice for laboratory experiments. However, it is important to note that 2,2'-dichloro-[1,1'-biphenyl]-4,4'-diol is toxic, and should be handled with care. It is also insoluble in water, and must be stored and handled in an appropriate solvent.

Future Directions

The potential applications of 2,2'-dichloro-[1,1'-biphenyl]-4,4'-diol in scientific research are numerous, and there are many possible future directions for research. These include the development of new synthetic methods for the synthesis of organophosphorus compounds and other organic compounds, as well as the development of new materials and nanomaterials. Additionally, further research into the biochemical and physiological effects of 2,2'-dichloro-[1,1'-biphenyl]-4,4'-diol is needed, as well as research into the potential use of 2,2'-dichloro-[1,1'-biphenyl]-4,4'-diol as a flame retardant. Finally, research into the potential uses of 2,2'-dichloro-[1,1'-biphenyl]-4,4'-diol in the medical and industrial fields is also needed.

Synthesis Methods

2,2'-dichloro-[1,1'-biphenyl]-4,4'-diol can be synthesized through several different methods. The most common is the oxidation of 1,1'-biphenyl-2,2'-diol (BPD) with chlorine gas in acetic acid. This reaction is conducted at room temperature, and yields 2,2'-dichloro-[1,1'-biphenyl]-4,4'-diol in high yields. Other methods of synthesis include the reaction of 1,1'-biphenyl-2,2'-diol with chlorosulfonic acid, or the reaction of 1,1'-biphenyl-2,2'-diol with phosphorus pentachloride.

Scientific Research Applications

2,2'-dichloro-[1,1'-biphenyl]-4,4'-diol is used in a variety of scientific research applications. It is used in the synthesis of organophosphorus compounds and other organic compounds, as well as in the synthesis of pharmaceuticals and biochemicals. It is also used as a reagent in the preparation of dyes and pigments, and in the synthesis of polymers. Additionally, it has been used in the synthesis of flame retardants, and in the production of nanomaterials.